![molecular formula C10H14N4O2S B2694326 N-(2-Cyano-3-methylbutan-2-yl)-2-(2-oxo-1,3,4-thiadiazol-3-yl)acetamide CAS No. 2224544-10-7](/img/structure/B2694326.png)
N-(2-Cyano-3-methylbutan-2-yl)-2-(2-oxo-1,3,4-thiadiazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-Cyano-3-methylbutan-2-yl)-2-(2-oxo-1,3,4-thiadiazol-3-yl)acetamide (CMT-3) is a novel thiadiazole derivative that has gained attention in scientific research due to its potential therapeutic applications. CMT-3 has been found to exhibit anti-cancer, anti-inflammatory, and anti-angiogenic properties, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of N-(2-Cyano-3-methylbutan-2-yl)-2-(2-oxo-1,3,4-thiadiazol-3-yl)acetamide is not fully understood, but it is believed to involve the inhibition of certain signaling pathways that are involved in cancer cell growth and survival. This compound has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a role in tumor invasion and metastasis.
Biochemical and Physiological Effects
In addition to its anti-cancer properties, this compound has been found to exhibit anti-inflammatory and anti-angiogenic effects. It has been shown to inhibit the production of inflammatory cytokines and chemokines, as well as the formation of new blood vessels that are necessary for tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-Cyano-3-methylbutan-2-yl)-2-(2-oxo-1,3,4-thiadiazol-3-yl)acetamide in lab experiments is its ability to inhibit the growth of a wide range of cancer cell lines. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to optimize its use in experimental settings.
Future Directions
There are several potential future directions for research on N-(2-Cyano-3-methylbutan-2-yl)-2-(2-oxo-1,3,4-thiadiazol-3-yl)acetamide. One area of interest is the development of more potent and selective derivatives of this compound that could be used as anti-cancer agents. Another area of interest is the investigation of the anti-inflammatory and anti-angiogenic properties of this compound in other disease models, such as arthritis and cardiovascular disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential role in cancer therapy.
Synthesis Methods
N-(2-Cyano-3-methylbutan-2-yl)-2-(2-oxo-1,3,4-thiadiazol-3-yl)acetamide can be synthesized using a multi-step process that involves the reaction of 2-amino-5-methylthiazole with cyanoacetic acid to form 2-cyano-3-methylthiophene-2-carboxylic acid. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with 2-amino-1,3,4-thiadiazole to form this compound.
Scientific Research Applications
N-(2-Cyano-3-methylbutan-2-yl)-2-(2-oxo-1,3,4-thiadiazol-3-yl)acetamide has been extensively studied for its anti-cancer properties. It has been found to inhibit the growth and proliferation of various cancer cell lines, including prostate, breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
N-(2-cyano-3-methylbutan-2-yl)-2-(2-oxo-1,3,4-thiadiazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4O2S/c1-7(2)10(3,5-11)13-8(15)4-14-9(16)17-6-12-14/h6-7H,4H2,1-3H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEHBQXQRBZQNID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C)(C#N)NC(=O)CN1C(=O)SC=N1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.